Analysis of additives and process residues in plastics materials
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9810601042
Abstract
Analytical problems, compounded by the increasing number and variety of additives used by the plastics industry and the necessity to reduce process residues and contaminants to the minimum, are described. An outline is given of general analysis schemes in use for the examination of PVC compounds, polyolefin compounds and acrylics. This is followed by some specific examples chosen particularly to illustrate the integrated approach, utilising chemical, physical and complex instrumental methods, that is required to solve some of the more difficult analytical problems. Methods used include solvent extraction, titration, ultraviolet, visible and infrared spectrophotometry, X-ray fluorescence, gas chromatography, liquid chromatography, thin-layer chromatography and mass spectrometry. The methods are often used in combination.
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